Cas no 2091687-72-6 ((4-bromo-3-chlorophenyl)(imino)(propan-2-yl)-lambda6-sulfanone)

• Product Name: (4-bromo-3-chlorophenyl)(imino)(propan-2-yl)-lambda6-sulfanone
• CAS No: 2091687-72-6
• MF: C₉H₁₁BrClNOS
• MW: 296.611739397049
• MDL: MFCD30631769
• CID: 5239591
• Update Time: 2025-05-20

(4-bromo-3-chlorophenyl)(imino)(propan-2-yl)-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• (4-bromo-3-chlorophenyl)(imino)(propan-2-yl)-lambda6-sulfanone

• MDL： MFCD30631769
• Inchi： 1S/C9H11BrClNOS/c1-6(2)14(12,13)7-3-4-8(10)9(11)5-7/h3-6,12H,1-2H3
• InChI Key： HMIOYYOVOFIQDP-UHFFFAOYSA-N
• SMILES： O=S(C(C)C)(C1C=C(Cl)C(Br)=CC=1)=N

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 349.9±52.0 °C(Predicted)

Additional information on (4-bromo-3-chlorophenyl)(imino)(propan-2-yl)-lambda6-sulfanone

Introduction to (4-bromo-3-chlorophenyl)(imino)(propan-2-yl)-lambda6-sulfanone and Its Significance in Modern Chemical Research

Compound with the CAS number 2091687-72-6, specifically named as (4-bromo-3-chlorophenyl)(imino)(propan-2-yl)-lambda6-sulfanone, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various scientific domains. The presence of both bromo and chloro substituents on the phenyl ring, coupled with an imino and propan-2-yl group, suggests a high degree of molecular complexity that may contribute to its distinct chemical properties and biological activities.

The structural motif of this compound includes a sulfanone moiety, which is known for its role in drug design due to its ability to form stable hydrogen bonds and interact with biological targets. The sulfanone group, in particular, has been extensively studied for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. In the context of (4-bromo-3-chlorophenyl)(imino)(propan-2-yl)-lambda6-sulfanone, the sulfanone moiety is likely to play a crucial role in determining the compound's interaction with biological systems.

Recent advancements in chemical biology have highlighted the importance of structurally diverse compounds in drug discovery. The unique combination of substituents in 2091687-72-6 makes it an attractive candidate for further investigation. The bromo and chloro groups are known to enhance the lipophilicity of molecules, which can improve their membrane permeability and thus their bioavailability. Additionally, the imino group can participate in hydrogen bonding interactions, further influencing the compound's binding affinity to biological targets.

One of the most intriguing aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The sulfanone group, combined with the aromatic ring system modified by bromo and chloro substituents, provides a rich framework for molecular modifications. This allows chemists to explore various structural analogs with tailored properties. Such modifications can be guided by computational modeling and high-throughput screening techniques, enabling rapid identification of compounds with enhanced biological activity.

In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). Many diseases, including cancer and inflammatory disorders, are associated with aberrant PPIs. The unique structure of (4-bromo-3-chlorophenyl)(imino)(propan-2-yl)-lambda6-sulfanone suggests that it may have the potential to disrupt or regulate these interactions. For instance, the sulfanone group could serve as a binding platform for targeting specific protein domains involved in disease pathways.

The propan-2-yl group adds another layer of complexity to the compound's structure. This side chain can influence both the electronic properties of the molecule and its solubility profile. By varying the length or nature of this side chain, researchers can fine-tune the compound's pharmacokinetic properties, making it more suitable for therapeutic applications.

Another area where this compound shows promise is in materials science. The combination of aromatic rings and functional groups like sulfanone makes it a candidate for designing novel materials with specific electronic or optical properties. Such materials could find applications in organic electronics, sensors, or even as components in drug delivery systems.

The synthesis of 2091687-72-6 presents an interesting challenge due to its complex structure. However, recent advances in synthetic chemistry have made it possible to construct such molecules efficiently. Techniques like cross-coupling reactions and palladium catalysis have been particularly useful in building aromatic systems with multiple substituents. Additionally, modern spectroscopic methods allow for precise characterization of these compounds, ensuring their purity and correctness.

In conclusion, (4-bromo-3-chlorophenyl)(imino)(propan-2-yl)-lambda6-sulfanone represents a promising compound with diverse potential applications. Its unique structural features make it an attractive candidate for further research in drug discovery, materials science, and other areas of chemical biology. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in developing innovative solutions to complex scientific problems.